1,3-Dimethylxanthine calcium

• CAS No.: 37287-41-5
• Molecular Formula: C28H24Ca2N8O10
• Molecular Weight: 712.7 g/mol
• IUPAC Name: dicalcium;2-carboxyphenolate;1,3-dimethyl-2-oxopurin-6-olate
• InChI: InChI=1S/2C7H8N4O2.2C7H6O3.2Ca/c2*1-10-5-4(8-3-9-5)6(12)11(2)7(10)13;2*8-6-4-2-1-3-5(6)7(9)10;;/h2*3,12H,1-2H3;2*1-4,8H,(H,9,10);;/q;;;;2*+2/p-4
• InChI Key: RDVKJCZNAMHCPS-UHFFFAOYSA-J
• Canonical SMILES: CN1C(=C2C(=NC=N2)N(C1=O)C)[O-].CN1C(=C2C(=NC=N2)N(C1=O)C)[O-].C1=CC=C(C(=C1)C(=O)O)[O-].C1=CC=C(C(=C1)C(=O)O)[O-].[Ca+2].[Ca+2]

Description

1,3-Dimethylxanthine calcium, also known as theophylline calcium, is a compound that belongs to the methylxanthine class of drugs. It is a derivative of xanthine and is commonly found in tea, coffee, and cocoa. Theophylline calcium is primarily used for its bronchodilator effects, making it useful in the treatment of respiratory diseases such as asthma and chronic obstructive pulmonary disease (COPD) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,3-dimethylxanthine calcium typically involves the methylation of xanthine. One common method is the reaction of xanthine with methyl iodide in the presence of a base such as sodium hydroxide. The reaction is carried out under reflux conditions to yield 1,3-dimethylxanthine .

Industrial Production Methods

Industrial production of this compound often involves the extraction of theophylline from natural sources such as tea leaves or coffee beans. The extracted theophylline is then reacted with calcium salts to form the calcium complex .

Chemical Reactions Analysis

Types of Reactions

1,3-Dimethylxanthine calcium undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form 1,3-dimethyluric acid.

Reduction: Reduction reactions are less common but can occur under specific conditions.

Substitution: It can undergo substitution reactions, particularly at the nitrogen atoms.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Substitution: Reagents such as alkyl halides can be used for substitution reactions.

Major Products

Oxidation: 1,3-Dimethyluric acid.

Substitution: Various substituted xanthine derivatives.

Scientific Research Applications

1,3-Dimethylxanthine calcium has a wide range of scientific research applications:

Chemistry: It is used as a model compound in studies of xanthine derivatives and their chemical properties.

Biology: It is used to study the effects of methylxanthines on cellular processes, including calcium release from intracellular stores.

Medicine: Theophylline calcium is used in the treatment of respiratory diseases due to its bronchodilator effects.

Industry: It is used in the formulation of pharmaceuticals and dietary supplements.

Mechanism of Action

1,3-Dimethylxanthine calcium exerts its effects through several mechanisms:

Phosphodiesterase Inhibition: It inhibits phosphodiesterase enzymes, leading to an increase in cyclic AMP levels, which results in bronchodilation.

Adenosine Receptor Antagonism: It blocks adenosine receptors, preventing bronchoconstriction and promoting relaxation of smooth muscles.

Calcium Release: It stimulates the release of calcium from intracellular stores, which can affect various cellular processes.

Comparison with Similar Compounds

1,3-Dimethylxanthine calcium is similar to other methylxanthines such as caffeine and theobromine. it has unique properties that make it particularly useful in medical applications:

Caffeine (1,3,7-Trimethylxanthine): Primarily used as a central nervous system stimulant.

Theobromine (3,7-Dimethylxanthine): Found in chocolate, it has milder stimulant effects and is primarily used for its diuretic properties.